Cas no 2418712-03-3 (tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418712-03-3
• MF: C₁₇H₂₇N₃O₂S
• MW: 337.480182886124
• CID: 5679430
• PubChem ID: 165775302
• Update Time: 2025-06-08

tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-(aminomethyl)-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• 2418712-03-3
• EN300-26626199
• tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C17H27N3O2S/c1-17(2,3)22-16(21)20-6-4-19(5-7-20)15-9-13(11-18)8-14(10-15)12-23/h8-10,23H,4-7,11-12,18H2,1-3H3
• InChI Key： QEYUWMMNICVKCN-UHFFFAOYSA-N
• SMILES： SCC1C=C(CN)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 337.18239829g/mol
• Monoisotopic Mass: 337.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418712-03-3)

The compound tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418712-03-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an aminomethyl group and a sulfanylmethyl moiety, this compound is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for piperazine derivatives like tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate has surged due to their versatility in medicinal chemistry. The compound's carboxylate group and tert-butyl protection make it an ideal candidate for peptide coupling reactions and prodrug synthesis. Its sulfanylmethyl functionality also opens doors for applications in redox-sensitive drug delivery systems, a hot topic in modern pharmacology.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate?" This reflects the growing interest in scalable and efficient synthesis methods for this compound. Current literature suggests multi-step organic transformations involving Boc-protection, reductive amination, and thiol-ene click chemistry, which are critical for achieving high purity and yield.

Another trending topic is the compound's potential in neuroprotective agents. Given the rising global prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate as a precursor for modulating neurotransmitter systems. Its aminomethyl group is particularly noteworthy for interacting with glutamate receptors, which are pivotal in cognitive function.

From a biochemical perspective, the sulfanylmethyl group in this compound offers unique advantages. It serves as a reactive handle for bioconjugation, enabling the development of targeted therapies. This aligns with the current focus on precision medicine, where customized treatments are tailored to individual patient profiles. The compound's compatibility with thiol-reactive probes further enhances its utility in diagnostic applications.

Stability and storage conditions are also common concerns among users searching for CAS No. 2418712-03-3. Studies indicate that the compound should be stored under inert conditions at low temperatures to preserve its sulfanylmethyl and aminomethyl functionalities. Proper handling is essential to prevent oxidation or degradation, which could compromise its efficacy in downstream applications.

In summary, tert-butyl 4-3-(aminomethyl)-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418712-03-3) represents a cutting-edge tool in chemical biology and drug development. Its multifaceted properties make it a valuable asset for researchers tackling some of today's most pressing medical challenges, from neurodegenerative diseases to personalized therapeutics. As scientific inquiry continues to evolve, this compound is poised to play an increasingly prominent role in advancing human health.